Cas no 1187190-96-0 (6-CHLORO-4-ETHOXYNICOTINONITRILE)

• Product Name: 6-CHLORO-4-ETHOXYNICOTINONITRILE
• CAS No: 1187190-96-0
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD28672301
• CID: 2108153
• Update Time: 2023-11-19

6-CHLORO-4-ETHOXYNICOTINONITRILE Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-ethoxy-3-Pyridinecarbonitrile
• 6-Chloro-4-ethoxynicotinonitrile
• PDUKLZRTQDLYCG-UHFFFAOYSA-N
• 6-Chloro-4-ethoxy-nicotinonitrile
• FCH3756537
• AX8276448
• 3-Pyridinecarbonitrile, 6-chloro-4-ethoxy-
• CID 86636450
• 6-CHLORO-4-ETHOXYNICOTINONITRILE

• MDL： MFCD28672301
• Inchi： 1S/C8H7ClN2O/c1-2-12-7-3-8(9)11-5-6(7)4-10/h3,5H,2H2,1H3
• InChI Key： PDUKLZRTQDLYCG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 45.9

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 309.9±37.0 °C(Predicted)
• pka: -1.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles